Cas no 2374779-69-6 (tert-Butyl 7-(((trifluoromethyl)sulfonyl)oxy)-2-azaspiro[3.5]non-6-ene-2-carboxylate)

tert-Butyl 7-(((trifluoromethyl)sulfonyl)oxy)-2-azaspiro[3.5]non-6-ene-2-carboxylate structure
2374779-69-6 structure
Product Name:tert-Butyl 7-(((trifluoromethyl)sulfonyl)oxy)-2-azaspiro[3.5]non-6-ene-2-carboxylate
CAS No:2374779-69-6
MF:C14H20F3NO5S
MW:371.372513771057
CID:6940325
PubChem ID:139429366
Update Time:2025-05-07

tert-Butyl 7-(((trifluoromethyl)sulfonyl)oxy)-2-azaspiro[3.5]non-6-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,1-Dimethylethyl 7-[[(trifluoromethyl)sulfonyl]oxy]-2-azaspiro[3.5]non-6-ene-2-carboxylate
    • 2374779-69-6
    • SCHEMBL21289934
    • DB-390092
    • tert-Butyl 7-(((trifluoromethyl)sulfonyl)oxy)-2-azaspiro[3.5]non-6-ene-2-carboxylate
    • Inchi: 1S/C14H20F3NO5S/c1-12(2,3)22-11(19)18-8-13(9-18)6-4-10(5-7-13)23-24(20,21)14(15,16)17/h4H,5-9H2,1-3H3
    • InChI Key: OZUWQDLNAHGJDH-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1=CCC2(CC1)CN(C(=O)OC(C)(C)C)C2

Computed Properties

  • Exact Mass: 371.10142840Da
  • Monoisotopic Mass: 371.10142840Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 81.3Ų

tert-Butyl 7-(((trifluoromethyl)sulfonyl)oxy)-2-azaspiro[3.5]non-6-ene-2-carboxylate Related Literature

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